Queuine Queuine Queuine is a pyrrolopyrimidine. It has a role as an Escherichia coli metabolite. It is a conjugate base of a queuine(1+).
Queuine is a derivative of [7-Deazaguanine]. Bacteria possess the exclusive ability to synthesize queuine, which is then salvaged and passed on to plants and animals. Quantities of queuine have been found in tomatoes, wheat, coconut water, and milk from humans, cows, and goats. Humans salvage and recover queuine from either ingested food or the gut flora. All eukaryotic organisms, including humans, transform queuine to queuosine by placing it in the wobble position (anticodon) of several tRNAs including aspartic acid, asparagine, histidine, and tyrosine. Endogenously, it has been determined that queuine contributes to generating various important biochemicals like tyrosine, serotonin, dopamine, epinephrine, norepinephrine, nitric oxide, lipids, and others.
Brand Name: Vulcanchem
CAS No.: 69565-92-0
VCID: VC21163507
InChI: InChI=1S/C12H15N5O3/c13-12-16-10-8(11(20)17-12)5(4-15-10)3-14-6-1-2-7(18)9(6)19/h1-2,4,6-7,9,14,18-19H,3H2,(H4,13,15,16,17,20)/t6-,7-,9+/m0/s1
SMILES: C1=CC(C(C1NCC2=CNC3=C2C(=O)NC(=N3)N)O)O
Molecular Formula: C12H15N5O3
Molecular Weight: 277.28 g/mol

Queuine

CAS No.: 69565-92-0

Cat. No.: VC21163507

Molecular Formula: C12H15N5O3

Molecular Weight: 277.28 g/mol

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Queuine - 69565-92-0

Specification

Description Queuine is a pyrrolopyrimidine. It has a role as an Escherichia coli metabolite. It is a conjugate base of a queuine(1+).
Queuine is a derivative of [7-Deazaguanine]. Bacteria possess the exclusive ability to synthesize queuine, which is then salvaged and passed on to plants and animals. Quantities of queuine have been found in tomatoes, wheat, coconut water, and milk from humans, cows, and goats. Humans salvage and recover queuine from either ingested food or the gut flora. All eukaryotic organisms, including humans, transform queuine to queuosine by placing it in the wobble position (anticodon) of several tRNAs including aspartic acid, asparagine, histidine, and tyrosine. Endogenously, it has been determined that queuine contributes to generating various important biochemicals like tyrosine, serotonin, dopamine, epinephrine, norepinephrine, nitric oxide, lipids, and others.
CAS No. 69565-92-0
Molecular Formula C12H15N5O3
Molecular Weight 277.28 g/mol
IUPAC Name 2-amino-5-[[[(1S,4S,5R)-4,5-dihydroxycyclopent-2-en-1-yl]amino]methyl]-3,7-dihydropyrrolo[2,3-d]pyrimidin-4-one
Standard InChI InChI=1S/C12H15N5O3/c13-12-16-10-8(11(20)17-12)5(4-15-10)3-14-6-1-2-7(18)9(6)19/h1-2,4,6-7,9,14,18-19H,3H2,(H4,13,15,16,17,20)/t6-,7-,9+/m0/s1
Standard InChI Key WYROLENTHWJFLR-ACLDMZEESA-N
Isomeric SMILES C1=C[C@@H]([C@@H]([C@H]1NCC2=CNC3=C2C(=O)N=C(N3)N)O)O
SMILES C1=CC(C(C1NCC2=CNC3=C2C(=O)NC(=N3)N)O)O
Canonical SMILES C1=CC(C(C1NCC2=CNC3=C2C(=O)N=C(N3)N)O)O

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